Cas no 2629189-08-6 ((2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride)

• Product Name: (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride
• CAS No: 2629189-08-6
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD32874575
• CID: 5663365
• PubChem ID: 165871344
• Update Time: 2025-05-21

(2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride
• Z4685707855
• 2629189-08-6
• EN300-27160135

• MDL： MFCD32874575
• Inchi： 1S/C7H13NO3.ClH/c1-4-3-8-6(7(9)10)5(2)11-4;/h4-6,8H,3H2,1-2H3,(H,9,10);1H/t4-,5+,6?;/m0./s1
• InChI Key： DRTGJKKHCJXVBK-LIQNOFJUSA-N
• SMILES： Cl.O1[C@@H](C)CNC(C(=O)O)[C@H]1C

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride

(2R,6S)-2,6-Dimethylmorpholine-3-carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride with CAS No. 2629189-08-6 is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and five carbon atoms, with two adjacent carbons bearing methyl groups and a carboxylic acid hydrochloride moiety at the third position. The stereochemistry of the compound is defined by its (2R,6S) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.

Morpholines are widely studied due to their versatility in medicinal chemistry. The presence of the carboxylic acid hydrochloride group in this compound makes it particularly interesting for researchers exploring its potential as a drug candidate or intermediate in chemical synthesis. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety profiles of morpholine derivatives, emphasizing the significance of compounds like (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride.

From a structural perspective, the (2R,6S) configuration ensures optimal spatial arrangement of substituents, which is critical for interactions with biological targets such as enzymes or receptors. This configuration also influences the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Researchers have employed advanced computational methods to model the interactions of this compound with various biological systems, providing valuable insights into its potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride. These methods often involve asymmetric catalysis or chiral resolution techniques to ensure high enantiomeric excess (ee), which is essential for maintaining the desired stereochemical integrity of the molecule. The use of environmentally friendly reagents and conditions has also become a focus in these syntheses, aligning with current trends toward sustainable chemistry practices.

In terms of applications, this compound has shown potential in several therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity related to inflammatory pathways, suggesting its utility in anti-inflammatory drug development. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored extensively in recent years.

The pharmacokinetic profile of (2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride has been investigated using state-of-the-art analytical techniques such as LC-MS/MS and radiolabeling methods. These studies have provided critical data on its absorption, distribution, metabolism, and excretion (ADME) properties, which are vital for determining its suitability as a drug candidate.

From a safety standpoint, toxicity studies conducted on this compound have revealed acceptable profiles under standard experimental conditions. However, further research is required to fully understand its long-term effects and potential for off-target interactions.

In conclusion,(2R,6S)-2,6-dimethylmorpholine-3-carboxylic acid hydrochloride represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure and stereochemistry make it a compelling subject for further investigation across multiple disciplines within the chemical sciences.